Cas no 2034223-27-1 (4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide)

• Product Name: 4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide
• CAS No: 2034223-27-1
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 6135176
• PubChem ID: 91813642
• Update Time: 2025-07-16

4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide
• 4-(4-methoxypiperidin-1-yl)-N-[2-(1H-pyrrol-1-yl)ethyl]benzamide
• F6443-1474
• AKOS026688182
• N-(2-(1H-pyrrol-1-yl)ethyl)-4-(4-methoxypiperidin-1-yl)benzamide
• 4-(4-methoxypiperidin-1-yl)-N-(2-pyrrol-1-ylethyl)benzamide
• 2034223-27-1

• Inchi： 1S/C19H25N3O2/c1-24-18-8-13-22(14-9-18)17-6-4-16(5-7-17)19(23)20-10-15-21-11-2-3-12-21/h2-7,11-12,18H,8-10,13-15H2,1H3,(H,20,23)
• InChI Key： LOJJOGCNKSZKSL-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C2C=CC(C(NCCN3C=CC=C3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 327.19467705g/mol
• Monoisotopic Mass: 327.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide

Recent Advances in the Study of 4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide (CAS: 2034223-27-1)

The compound 4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide (CAS: 2034223-27-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide exhibits high affinity for certain receptor proteins, which are implicated in neurological and inflammatory disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity. These findings provide a foundation for the rational design of derivatives with enhanced selectivity and potency.

In addition to its target engagement, the pharmacokinetic profile of this compound has been a focal point of recent studies. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable characteristics, including good oral bioavailability and moderate plasma half-life. These attributes are critical for its potential transition from preclinical to clinical stages. Furthermore, in vivo studies in animal models have demonstrated its efficacy in reducing symptoms associated with targeted diseases, with minimal observed toxicity at therapeutic doses.

The synthesis and optimization of 4-(4-methoxypiperidin-1-yl)-N-2-(1H-pyrrol-1-yl)ethylbenzamide have also seen advancements. Recent publications highlight improved synthetic routes that yield higher purity and scalability, addressing previous challenges in large-scale production. These developments are essential for ensuring the compound's availability for further research and potential commercialization.

Looking ahead, the next phase of research will likely focus on translational studies to evaluate the compound's safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process. The cumulative data from these studies will be pivotal in determining the compound's viability as a therapeutic agent and its potential impact on treating unmet medical needs.